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Compound of Interest

Compound Name:
2-((Dimethylamino)methyl)acrylic

acid

Cat. No.: B032712 Get Quote

Technical Guide: 2-
((Dimethylamino)methyl)acrylic Acid
Authored for Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-((Dimethylamino)methyl)acrylic
acid, a functional monomer with potential applications in materials science and drug delivery.

The document details the compound's chemical identity, structure, and physicochemical

properties. Due to the limited availability of published experimental data for this specific

molecule, this guide also discusses the well-documented applications of structurally related

compounds, such as 2-(dimethylamino)ethyl methacrylate (DMAEMA), to infer potential uses in

areas like pH-responsive polymers and biocompatible materials. A generalized synthetic

approach is also outlined.

Chemical Identity and Structure
The fundamental characteristics of 2-((Dimethylamino)methyl)acrylic acid are crucial for its

application in research and development.

IUPAC Name: 2-[(dimethylamino)methyl]acrylic acid[1]
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Structure:

Molecular Formula: C₆H₁₁NO₂

SMILES: C=C(CN(C)C)C(O)=O

InChI Key: GANOKKCPYBWVRC-UHFFFAOYSA-N[1]

The structure features a polymerizable acrylic acid backbone functionalized with a

dimethylaminomethyl group. This tertiary amine provides a pH-responsive character, making it

a candidate for "smart" polymer systems.

Physicochemical and Safety Data
Quantitative data for 2-((Dimethylamino)methyl)acrylic acid is summarized below. This

information is critical for handling, storage, and experimental design.

Property Value Reference

CAS Number 5415-98-5 [1]

Molecular Weight 129.16 g/mol [1]

Physical Form Liquid, Solid, or Semi-solid [1]

Purity ≥95% [1]

Storage Conditions
Inert atmosphere, store in

freezer (-20°C)
[1]

Hazard Pictograms GHS07 (Harmful) [1]

Hazard Statements

H302, H312, H332 (Harmful if

swallowed, in contact with skin,

or if inhaled)

[1]

Precautionary Statement

P280 (Wear protective

gloves/protective clothing/eye

protection/face protection)

[1]
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Synthesis and Experimental Protocols
While specific, peer-reviewed synthesis protocols for 2-((Dimethylamino)methyl)acrylic acid
are not extensively detailed in the literature, a plausible synthetic route can be inferred from

established organic chemistry principles, such as the Mannich reaction.

Proposed Experimental Protocol: Mannich-type
Reaction
The synthesis could potentially be achieved through a variation of the Mannich reaction, which

involves the aminoalkylation of an acidic proton located alpha to a carbonyl group. A

hypothetical protocol is as follows:

Reactant Preparation: Prepare a solution of acrylic acid in a suitable aprotic solvent.

Formation of Methylene Imminium Ion: In a separate vessel, react dimethylamine with

formaldehyde to form the Eschenmoser salt precursor or a related methylene imminium ion

in situ.

Condensation Reaction: Slowly add the imminium salt solution to the acrylic acid solution

under controlled temperature conditions (e.g., 0°C to room temperature) to initiate the

aminomethylation at the alpha-position of the acrylic acid.

Work-up and Purification: After the reaction is complete, the product would be isolated

through extraction and purified using techniques such as column chromatography or

distillation under reduced pressure to yield 2-((Dimethylamino)methyl)acrylic acid.

This proposed pathway is illustrated in the logical workflow diagram below.

Reactant Preparation

Synthesis Steps Product Isolation

Dimethylamine

1. Form Methylene
Imminium IonFormaldehyde

Acrylic Acid

2. Condensation
(Aminomethylation)

3. Aqueous Work-up
& Extraction

4. Chromatography or
Vacuum Distillation

Final Product:
2-((Dimethylamino)methyl)acrylic acid
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Caption: Proposed synthetic workflow for 2-((Dimethylamino)methyl)acrylic acid.

Potential Applications in Research and Drug
Development
Direct applications of 2-((Dimethylamino)methyl)acrylic acid are not well-documented.

However, its structural similarity to 2-(dimethylamino)ethyl methacrylate (DMAEMA), a widely

studied monomer, allows for informed speculation on its potential utility.

pH-Responsive Drug Delivery Systems
The tertiary amine group in the molecule has a pKa that allows it to be protonated in acidic

environments. Polymers incorporating this monomer could exhibit pH-dependent swelling and

solubility. This property is highly desirable for creating drug delivery vehicles that release their

payload in specific physiological environments, such as the acidic milieu of tumors or the

stomach. For instance, polymers based on the related monomer DMAEMA have been used to

create molecularly imprinted polymers for the controlled release of drugs like ibuprofen,

showing different release profiles at pH 2.2 versus pH 7.4.[2][3]

Hydrogel Formation and Biomedical Devices
Acrylic acids are key components of hydrogels. Copolymers of methacrylic acid and DMAEMA

have been successfully used to create thermo- and pH-responsive hydrogels for applications

like controllable oil/water separation.[4] It is plausible that 2-((Dimethylamino)methyl)acrylic
acid could be copolymerized to form hydrogels with unique swelling characteristics, making

them suitable for biosensors or as matrices for tissue engineering.[5]

Antibacterial Surfaces and Materials
Polymers containing DMAEMA have demonstrated significant antibacterial activity.[6] The

cationic nature of the protonated amine group is believed to interact with and disrupt bacterial

cell membranes. Copolymers incorporating 2-((Dimethylamino)methyl)acrylic acid could be

developed for antibacterial coatings on surgical equipment or in the formulation of materials

that resist biofilm formation.[6]
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The logical relationship between the monomer's structure and its potential applications is

outlined in the diagram below.

Key Structural Features

Resulting Properties

Potential Applications

2-((Dimethylamino)methyl)acrylic acid

Acrylic Acid Group Tertiary Amine Group

Polymerizable Backbone pH-Responsive (Protonation)

Smart Drug DeliveryStimuli-Responsive Hydrogels Antibacterial Surfaces

Click to download full resolution via product page

Caption: Relationship between structure, properties, and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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